Cas no 2137442-82-9 (2-(2,4-difluorophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(2,4-difluorophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2137442-82-9
• MF: C₂₅H₁₉F₂NO₄S
• MW: 467.484472513199
• CID: 6062313
• PubChem ID: 165952575
• Update Time: 2025-10-28

2-(2,4-difluorophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137442-82-9
• EN300-658258
• 2-(2,4-difluorophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C25H19F2NO4S/c26-14-9-10-19(21(27)11-14)23-28(22(13-33-23)24(29)30)25(31)32-12-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22-23H,12-13H2,(H,29,30)
• InChI Key： ZRCLKMDFVLVSFF-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 467.10028559g/mol
• Monoisotopic Mass: 467.10028559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(2,4-difluorophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid

2-(2,4-Difluorophenyl)-3-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic Acid

The compound 2-(2,4-difluorophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid (CAS No. 2137442-82-9) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound is characterized by its unique structure, which incorporates a thiazolidine ring, a fluorophenyl group, and a fluorenylmethoxycarbonyl (Fmoc) group. These structural elements contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the Fmoc group in this compound adds an additional layer of functionality, enabling it to serve as a versatile building block in organic synthesis. The Fmoc group, known for its stability under mild conditions, is widely used in peptide synthesis and other protective strategies in organic chemistry.

The fluorophenyl substituent introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. Fluorinated aromatic compounds are increasingly being explored for their unique pharmacokinetic properties, making this compound a promising candidate for further research in medicinal chemistry. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such compounds to various biological targets, further enhancing their potential utility.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The use of thiazolidine frameworks as scaffolds has been validated in numerous studies, demonstrating their ability to stabilize reactive intermediates and facilitate complex transformations. The integration of the Fmoc group into this structure ensures compatibility with standard synthetic protocols while maintaining the integrity of the molecule under diverse reaction conditions.

From an applications perspective, this compound holds promise in several areas. Its thiazolidine core could serve as a platform for developing novel antibiotics or antiviral agents, given the increasing resistance to conventional therapies. Additionally, the Fmoc group enables this compound to act as an intermediate in the synthesis of more complex molecules, such as peptidomimetics or macrocyclic structures. Recent breakthroughs in click chemistry have further expanded the scope of such compounds, enabling rapid assembly of bioactive molecules with high precision.

The fluorinated aromatic ring introduces another dimension of functionality, making this compound suitable for applications in fluorescence sensing or imaging agents. Fluorinated compounds are known for their stability and brightness under UV light, which could be exploited in diagnostic tools or biosensors. Furthermore, the combination of these functional groups creates opportunities for exploring new chemical reactions and catalytic processes.

In conclusion, 2-(2,4-difluorophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an ideal candidate for advancing research in drug discovery, materials science, and chemical synthesis. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in modern chemistry.